Cas no 463-51-4 (Ethenone)

Ethenone structure
Ethenone structure
Product Name:Ethenone
CAS No:463-51-4
MF:C2H2O
MW:42.0366806983948
CID:331825
PubChem ID:10038
Update Time:2025-04-19

Ethenone Chemical and Physical Properties

Names and Identifiers

    • Ethenone
    • (17B)-17-HYDROXY-2-(HYDROXYMETHYLENE)-4,17-DIMETHYL-ANDROST-4-EN-3-ONE
    • ketene
    • carbometene
    • Carbomethene
    • CETENE
    • Ethen-1-one
    • ETHONONE
    • ethylene-oxide
    • Keten
    • KETO-ETHYLENE
    • methylene ketone
    • methyleneoxaethylene
    • oxoethylene
    • EINECS 207-336-9
    • KETENE [MI]
    • UNII-LEP3SM032A
    • NS00020820
    • FT-0626300
    • LEP3SM032A
    • InChI=1/C2H2O/c1-2-3/h1H
    • FT-0653017
    • Ethylenone
    • KETENE [HSDB]
    • 463-51-4
    • Q421032
    • CH2CO
    • Ethylenone #
    • HSDB 633
    • 12071-23-7
    • DTXSID1052113
    • A804568
    • CHEBI:48003
    • Inchi: 1S/C2H2O/c1-2-3/h1H2
    • InChI Key: CCGKOQOJPYTBIH-UHFFFAOYSA-N
    • SMILES: O=C=C

Computed Properties

  • Exact Mass: 42.01060
  • Monoisotopic Mass: 42.010564683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 25.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.6600
  • Melting Point: -150°
  • Boiling Point: bp -56°
  • Refractive Index: 1.3040 (estimate)
  • PSA: 17.07000
  • LogP: 0.00400

Ethenone Security Information

  • Hazardous Material transportation number:UN 1955
  • Hazard Level:2.3
  • HazardClass:2.3
  • Safety Term:2.3

Ethenone Customs Data

  • HS CODE:2914190090
  • Customs Data:

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Ethenone Production Method

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